Cas no 1804147-46-3 (2,4,7-Trifluoro-1H-benzimidazole)
2,4,7-Trifluoro-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2,4,7-Trifluoro-1H-benzimidazole
-
- Inchi: 1S/C7H3F3N2/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H,(H,11,12)
- InChI Key: LZFWSHMHJBMUDN-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C2=C1NC(=N2)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- XLogP3: 2.1
- Topological Polar Surface Area: 28.7
2,4,7-Trifluoro-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000165-250mg |
2,4,7-Trifluoro-1H-benzimidazole |
1804147-46-3 | 98% | 250mg |
$782.38 | 2022-04-02 | |
| Alichem | A061000165-500mg |
2,4,7-Trifluoro-1H-benzimidazole |
1804147-46-3 | 98% | 500mg |
$1,064.91 | 2022-04-02 | |
| Alichem | A061000165-1g |
2,4,7-Trifluoro-1H-benzimidazole |
1804147-46-3 | 98% | 1g |
$1,915.04 | 2022-04-02 |
2,4,7-Trifluoro-1H-benzimidazole Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2,4,7-Trifluoro-1H-benzimidazole
Introduction to 2,4,7-Trifluoro-1H-benzimidazole (CAS No. 1804147-46-3)
2,4,7-Trifluoro-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804147-46-3, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the benzimidazole class, which is well-known for its broad spectrum of applications in medicinal chemistry, particularly in the development of drugs targeting various diseases. The introduction of fluorine atoms into the benzimidazole core significantly modulates its electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.
The structure of 2,4,7-Trifluoro-1H-benzimidazole consists of a benzimidazole ring system substituted with three fluorine atoms at the 2, 4, and 7 positions. This substitution pattern imparts enhanced lipophilicity and metabolic stability compared to its non-fluorinated counterparts. The presence of fluorine atoms also influences the compound's interactions with biological targets, potentially improving binding affinity and selectivity. These features make it an attractive candidate for further exploration in drug discovery programs.
In recent years, there has been a growing interest in fluorinated benzimidazoles due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds containing the benzimidazole moiety exhibit potent activity against pathogens such as bacteria and fungi. The introduction of fluorine atoms further enhances these properties by improving pharmacokinetic profiles and reducing susceptibility to degradation by metabolic enzymes.
One of the most compelling aspects of 2,4,7-Trifluoro-1H-benzimidazole is its potential as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. Preliminary studies indicate that derivatives of this molecule may exhibit inhibitory effects on key enzymes such as kinases and proteases, which are crucial for tumor growth and progression. The fluorine atoms in the structure play a critical role in modulating the reactivity and selectivity of these intermediates, enabling the design of highly potent and selective inhibitors.
The synthesis of 2,4,7-Trifluoro-1H-benzimidazole typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include nucleophilic aromatic substitution reactions followed by cyclization steps to form the benzimidazole core. The introduction of fluorine atoms is often achieved using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further functionalization.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the mechanism of action of 2,4,7-Trifluoro-1H-benzimidazole and its derivatives. Molecular docking studies have revealed that this compound can interact with specific amino acid residues in target proteins, leading to conformational changes that disrupt normal biological processes. These insights have guided the development of more refined analogs with improved pharmacological properties.
In addition to its pharmaceutical applications, 2,4,7-Trifluoro-1H-benzimidazole has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic semiconductors and light-emitting diodes (LEDs). The presence of fluorine atoms enhances charge transport properties, making it an attractive material for next-generation electronic devices.
The biological activity of 2,4,7-Trifluoro-1H-benzimidazole has been extensively studied in recent years. Research indicates that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as a lead compound for developing novel antibiotics. Furthermore, its ability to inhibit fungal growth has been observed in preliminary screenings, highlighting its broad-spectrum antimicrobial potential.
One notable study published in a leading chemical journal demonstrated that derivatives of 2,4,7-Trifluoro-1H-benzimidazole could effectively inhibit the growth of multidrug-resistant bacteria by interfering with essential cellular processes. The study highlighted the importance of fluorine substitution in enhancing binding affinity and reducing off-target effects. These findings underscore the compound's significance as a tool for developing new antimicrobial agents.
The pharmacokinetic profile of 2,4,7-Trifluoro-1H-benzimidazole is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and prolonged half-life upon administration. These properties are critical for ensuring therapeutic efficacy while minimizing dosing frequency. Additionally, its stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable medications.
In conclusion,2,4,7-Trifluoro-1H-benzimidazole (CAS No. 1804147-46-3) is a versatile and highly functionalized benzimidazole derivative with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications ranging from drug discovery to materials science. As research continues to uncover new biological activities and synthetic methodologies,2, this compound is poised to play an increasingly important role in addressing global health challenges.
1804147-46-3 (2,4,7-Trifluoro-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)